Cas no 698981-92-9 (5(6H)-Quinolinone,7,8-dihydro-2,7-dimethyl-(9CI))

5(6H)-Quinolinone,7,8-dihydro-2,7-dimethyl-(9CI) structure
698981-92-9 structure
Product Name:5(6H)-Quinolinone,7,8-dihydro-2,7-dimethyl-(9CI)
CAS No:698981-92-9
MF:C11H13NO
MW:175.227022886276
CID:974356
PubChem ID:23310748
Update Time:2025-04-19

5(6H)-Quinolinone,7,8-dihydro-2,7-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 5(6H)-Quinolinone,7,8-dihydro-2,7-dimethyl-(9CI)
    • 2,7-dimethyl-7,8-dihydro-6H-quinolin-5-one
    • 698981-92-9
    • 2,7-Dimethyl-7,8-dihydroquinolin-5(6H)-one
    • SCHEMBL4170816
    • FAOHRMSNZHTVOC-UHFFFAOYSA-N
    • 2,7-Dimethyl-5,6,7,8-tetrahydroquinoline-5-one
    • Inchi: 1S/C11H13NO/c1-7-5-10-9(11(13)6-7)4-3-8(2)12-10/h3-4,7H,5-6H2,1-2H3
    • InChI Key: FAOHRMSNZHTVOC-UHFFFAOYSA-N
    • SMILES: O=C1C2=CC=C(C)N=C2CC(C)C1

Computed Properties

  • Exact Mass: 175.099714038g/mol
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 30Ų
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